3-methyl-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-benzofuran-2-carboxamide

• Molecular Formula: C21H19N3O4
• Molecular Weight: 377.4 g/mol
• IUPAC Name: 3-methyl-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H19N3O4/c1-3-12-26-15-10-8-14(9-11-15)18-20(24-28-23-18)22-21(25)19-13(2)16-6-4-5-7-17(16)27-19/h4-11H,3,12H2,1-2H3,(H,22,24,25)
• InChI Key: YJBHEBAKKBPZPQ-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C2=NON=C2NC(=O)C3=C(C4=CC=CC=C4O3)C

Description

3-methyl-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-benzofuran-2-carboxamide, also known as PPOF, is a chemical compound that has been studied extensively in scientific research. This compound has shown potential in various fields such as medicinal chemistry, neuroscience, and cancer research.

Mechanism of Action

The exact mechanism of action of 3-methyl-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-benzofuran-2-carboxamide is not fully understood, but it has been shown to interact with several receptors in the brain such as the dopamine D2 receptor and the sigma-1 receptor. This compound has also been shown to modulate the activity of several enzymes and proteins involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal studies, this compound has been shown to reduce anxiety-like behavior and improve cognitive function. This compound has also been shown to have anti-inflammatory and antioxidant effects. In cancer research, this compound has been shown to induce apoptosis (cell death) in cancer cells and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-benzofuran-2-carboxamide in lab experiments is its potential as a multi-target drug, meaning it can interact with multiple receptors and proteins involved in a disease process. However, one limitation is the lack of clinical studies in humans, which limits our understanding of its safety and efficacy.

Future Directions

There are several future directions for research on 3-methyl-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-benzofuran-2-carboxamide. One direction is to further investigate its potential as an antipsychotic and anxiolytic agent in humans. Another direction is to investigate its potential as a treatment for neurodegenerative diseases. In cancer research, future directions include investigating its potential as a combination therapy with other anti-cancer agents and its potential for use in personalized medicine.

Synthesis Methods

The synthesis of 3-methyl-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-benzofuran-2-carboxamide involves several steps that require specialized equipment and knowledge in organic chemistry. The first step involves the synthesis of 4-propoxybenzohydrazide, which is then reacted with ethyl acetoacetate to form 4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-amine. This intermediate is then reacted with 3-methyl-2-benzofuran-1-carboxylic acid to form this compound.

Scientific Research Applications

3-methyl-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-benzofuran-2-carboxamide has been studied extensively in scientific research due to its potential in various fields. In medicinal chemistry, this compound has shown potential as an antipsychotic and anxiolytic agent. In neuroscience, this compound has been studied for its potential neuroprotective effects and as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In cancer research, this compound has shown potential as an anti-cancer agent.